3-[2-(benzyloxy)-5-bromophenyl]-2-(5-methoxy-1H-benzimidazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(5-bromo-2-phenylmethoxyphenyl)-2-(6-methoxy-1H-benzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C24H18BrN3O2/c1-29-20-8-9-21-22(13-20)28-24(27-21)18(14-26)11-17-12-19(25)7-10-23(17)30-15-16-5-3-2-4-6-16/h2-13H,15H2,1H3,(H,27,28)/b18-11-
• InChI Key: MJERHOVRXCXGGI-WQRHYEAKSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)C(=CC3=C(C=CC(=C3)Br)OCC4=CC=CC=C4)C#N
• Isomeric SMILES: COC1=CC2=C(C=C1)N=C(N2)/C(=C\C3=C(C=CC(=C3)Br)OCC4=CC=CC=C4)/C#N
• Molecular Formula: C24H18BrN3O2
• Molecular Weight: 460.3 g/mol

Description

The compound “3-[2-(benzyloxy)-5-bromophenyl]-2-(5-methoxy-1H-benzimidazol-2-yl)acrylonitrile” is a complex organic molecule. It contains a benzimidazole moiety, which is a type of heterocyclic aromatic organic compound. Benzimidazole derivatives are known to have diverse biological and clinical applications.

Molecular Structure Analysis

The molecule contains a benzimidazole ring, which is a fused benzene and imidazole ring. It also has a benzyloxy group attached to the benzene ring and a bromine atom attached to the phenyl group. The presence of the acrylonitrile group indicates a carbon-carbon double bond and a nitrile group in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. The benzimidazole moiety can participate in various reactions due to the presence of the imidazole ring. The bromine atom can be replaced by other groups through nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in it. For instance, the presence of the benzimidazole ring could contribute to its stability and solubility.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Benzimidazole derivatives are known to interact with biopolymers in the living system due to their structural similarity with naturally occurring nucleotides.

Future Directions

Benzimidazole derivatives have been the subject of extensive research due to their diverse biological activities. Future research could explore the potential applications of this specific compound in various fields such as medicinal chemistry.